Cas no 71895-87-9 (Benzenesulfonamide, 2,5-dimethyl-N-(3-nitrophenyl)-)

• Product Name: Benzenesulfonamide, 2,5-dimethyl-N-(3-nitrophenyl)-
• CAS No: 71895-87-9
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 544856
• PubChem ID: 8190622
• Update Time: 2025-04-19

Benzenesulfonamide, 2,5-dimethyl-N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,5-dimethyl-N-(3-nitrophenyl)-
• 2,5-dimethyl-N-(3-nitrophenyl)benzenesulfonamide
• DTXSID10429122
• AKOS003979603
• 71895-87-9

• Inchi： 1S/C14H14N2O4S/c1-10-6-7-11(2)14(8-10)21(19,20)15-12-4-3-5-13(9-12)16(17)18/h3-9,15H,1-2H3
• InChI Key： RLROHLHCWSNQON-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NC1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 306.06752
• Monoisotopic Mass: 306.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31